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Compound of Interest

Compound Name: m-(p-Toluidino)phenol

Cat. No.: B108392 Get Quote

An In-depth Technical Guide to m-(p-Toluidino)phenol: Chemical Properties and Structure

Introduction
m-(p-Toluidino)phenol, also known by its IUPAC name 3-(4-methylanilino)phenol, is an

organic compound with the chemical formula C13H13NO.[1] It is characterized by a diaryl

amine structure where a phenol group is attached to a toluidine group at the meta position.[1]

This compound is sometimes identified as an impurity in the synthesis of phentolamine

mesylate, a medication used in the management of pheochromocytoma.[1] The molecular

arrangement, featuring both a hydroxyl (-OH) and an amino (-NH-) group attached to aromatic

rings, suggests the potential for hydrogen bonding, which can influence its physicochemical

properties such as solubility and reactivity.[1]

Chemical and Physical Properties
The fundamental chemical and physical properties of m-(p-Toluidino)phenol are summarized

in the table below, providing a quantitative overview of its key characteristics.
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Property Value Reference

CAS Number 61537-49-3 [1][2][3]

IUPAC Name 3-(4-methylanilino)phenol [1]

Molecular Formula C13H13NO [1][3][4][5][6]

Molecular Weight 199.25 g/mol [1][6]

Boiling Point 358.9 ± 17.0 °C at 760 mmHg [4]

Flash Point 151.0 ± 11.6 °C [4]

Density 1.2 ± 0.1 g/cm³ [4]

LogP 2.99 [3][4]

InChI

InChI=1S/C13H13NO/c1-10-5-

7-11(8-6-10)14-12-3-2-4-

13(15)9-12/h2-9,14-15H,1H3

[1][5]

InChI Key
TWYLNUMRYUFZIN-

UHFFFAOYSA-N
[1][3][5]

Canonical SMILES
CC1=CC=C(C=C1)NC2=CC(=

CC=C2)O
[1][5]

Chemical Structure
m-(p-Toluidino)phenol consists of a phenol ring and a p-toluidine ring linked by an amine

bridge. The hydroxyl group of the phenol is located at position 3, and the amino linkage is at

position 1 of the same ring. The p-toluidine moiety is connected via its nitrogen atom to the

phenolic ring. This structure is achiral.[6]

Experimental Protocols
Synthesis Methodologies
Several synthetic routes have been described for the preparation of m-(p-Toluidino)phenol.
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4.1.1 Catalytic Condensation via Schiff Base Formation A primary method for synthesizing m-
(p-Toluidino)phenol involves the catalytic condensation of p-toluidine with phenolic

precursors.[1] One notable approach is the formation of a Schiff base between salicylaldehyde

and p-toluidine under acidic conditions. A green chemistry approach utilizes Kaffir lime extract

as a natural source of citric acid to catalyze the reaction by protonating the aldehyde carbonyl

group, which facilitates the nucleophilic attack by the amine group of p-toluidine.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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